Cas no 1351657-82-3 (ethyl 2-(2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate; oxalic acid)

• Product Name: ethyl 2-(2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate; oxalic acid
• CAS No: 1351657-82-3
• Molecular Formula: C₂₂H₂₂N₄O₈S
• Molecular Weight: 502.497084140778
• CID: 5773184
• PubChem ID: 71784001

ethyl 2-(2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate; oxalic acid Properties

Names and Identifiers

• AKOS026686682
• ethyl 2-[[2-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]benzoate;oxalic acid
• ethyl 2-(2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate; oxalic acid
• 1351657-82-3
• VU0530964-1
• F6064-1929
• ethyl 2-(2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate
• ethyl 2-[[2-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]benzoate:oxalic acid

• InChIKey： JTJSVSHMXILSEO-UHFFFAOYSA-N
• Inchi： 1S/C20H20N4O4S.C2H2O4/c1-2-27-20(26)14-6-3-4-7-15(14)21-17(25)12-24-10-13(11-24)19-22-18(23-28-19)16-8-5-9-29-16;3-1(4)2(5)6/h3-9,13H,2,10-12H2,1H3,(H,21,25);(H,3,4)(H,5,6)
• SMILES： S1C=CC=C1C1=NOC(C2CN(CC(NC3C=CC=CC=3C(=O)OCC)=O)C2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 502.11583485g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 502.11583485g/mol
• Heavy Atom Count: 35
• Complexity: 660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 200Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives